Cas no 446831-26-1 (4-(Piperazine-1-sulfonyl)benzoic acid)

4-(Piperazine-1-sulfonyl)benzoic acid structure
446831-26-1 structure
Product Name:4-(Piperazine-1-sulfonyl)benzoic acid
CAS No:446831-26-1
MF:C11H14N2O4S
MW:270.304861545563
CID:2113799
Update Time:2023-08-03

4-(Piperazine-1-sulfonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(1-piperazinylsulfonyl)Benzoic acid
    • 4-(piperazine-1-sulfonyl)benzoic acid
    • Oprea1_499257
    • 4-(piperazinylsulfonyl)benzoic acid
    • SBB081589
    • IMED120058829
    • 4-(PIPERAZINE-1-SULFONYL)-BENZOIC ACID
    • 4-(Piperazine-1-sulfonyl)benzoic acid
    • Inchi: 1S/C11H14N2O4S/c14-11(15)9-1-3-10(4-2-9)18(16,17)13-7-5-12-6-8-13/h1-4,12H,5-8H2,(H,14,15)
    • InChI Key: CQNOYCKJLKZRKY-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C(=O)O)=CC=1)(N1CCNCC1)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 390
  • Topological Polar Surface Area: 95.1

4-(Piperazine-1-sulfonyl)benzoic acid Pricemore >>

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